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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lactose octaacetate, a fully acetylated
derivative of lactose. It covers its chemical properties, detailed synthesis protocols, and known
biological activities, presenting a valuable resource for its application in research and
development.

Core Chemical and Physical Data

Lactose octaacetate is a white crystalline solid. It is also known by other names such as 3-
Octaacetyllactose, Octa-O-acetyl-D-lactose, and Peracetylated lactose.[1][2] The key
guantitative data for lactose octaacetate are summarized in the table below for easy
reference.
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Property Value References
Molecular Weight 678.59 g/mol [L1121[31[4115]
Molecular Formula C28H38019 [L112][31[41[5]
CAS Number 23973-20-8 [11[2][3][6]
6291-42-5 (B-isomer) [1114]

Melting Point 75-78 °C [31[7]
139-141 °C (p-isomer) [5]

Storage Temperature 2-8°C [31[7]

< -15°C (long-term) [1][2]

Synthesis of Lactose Octaacetate

The synthesis of lactose octaacetate is typically achieved through the esterification of lactose
with acetic anhydride. Several methods have been reported, with variations in catalysts,
reaction conditions, and purification procedures. Below are detailed protocols for two common
synthesis approaches.

Experimental Protocol 1: Microwave-Assisted Synthesis

This method offers a rapid and efficient "green” synthesis of lactose octaacetate.[4]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)

95% (v/v) ethanol for recrystallization

Distilled water

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/lactose-octaacetate.html
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://facultystaff.urmia.ac.ir/HandlerJournal.ashx?CVID=125848&STID=266&file=Chemistry_Today_(JABBARI).pdf
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://facultystaff.urmia.ac.ir/HandlerJournal.ashx?CVID=125848&STID=266&file=Chemistry_Today_(JABBARI).pdf
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://www.researchgate.net/publication/263579185_Observations_on_the_Preparation_of_b-Lactose_Octaacetate
https://www.medchemexpress.com/lactose-octaacetate.html
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://pubchem.ncbi.nlm.nih.gov/compound/Lactose-octaacetate
https://facultystaff.urmia.ac.ir/HandlerJournal.ashx?CVID=125848&STID=266&file=Chemistry_Today_(JABBARI).pdf
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://pubchem.ncbi.nlm.nih.gov/compound/Lactose-octaacetate
https://www.medchemexpress.com/lactose-octaacetate.html
https://www.biosynth.com/p/OL02883/23973-20-8-lactose-octaacetate
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://www.benchchem.com/product/b1139677?utm_src=pdf-body
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm3
(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate.[3]

« Irradiate the reaction mixture in a microwave oven at 700 W for 10 minutes.[3]

e Pour the resulting sample into 200 cm3 of distilled water with ice cubes.

 Stir the mixture and leave it at 4°C for 12 hours to allow for the precipitation of lactose
octaacetate as a white solid.[4]

« Filter the precipitate under a vacuum and wash it with distilled water.[3]

 Further purify the product by recrystallization from 95% ethanol.[4]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Experimental Protocol 2: Conventional Heating
Synthesis

This protocol follows a more traditional approach using conventional heating.

Materials:

Anhydrous D-lactose

Acetic acid

Anhydrous sodium acetate

Acetic anhydride

Procedure:

o Heat a mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and anhydrous
sodium acetate (0.36 g) at 100°C for 2 hours with stirring.[5]
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e Remove the excess acetic acid and water under a vacuum.

« To the resulting partially acetylated lactose, add acetic anhydride and anhydrous sodium
acetate in a mole ratio of 1:5:0.25.[5]

e Heat the mixture under reflux with stirring for approximately 30 minutes.[5]

« Distill the excess acetic anhydride and acetic acid from the reactor.

e The molten product is then mixed with water, ground, filtered, and dried to yield lactose
octaacetate.

Experimental Workflow for Microwave-Assisted Synthesis of Lactose Octaacetate

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of lactose octaacetate.

Biological Activities of Lactose Octaacetate
Lactose octaacetate has been investigated for various biological activities and is noted for
being a biodegradable surfactant.[3] Its primary activities are summarized below.

o Antimicrobial Activity: It has demonstrated better antifungal than antibacterial properties.[4]

o Antifungal Activity: Lactose octaacetate shows slight to moderate activity against fungi such
as Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[4]

 Antiviral Activity: It has shown some antiviral activity against Poliovirus type 1 (PV-1).[1][4]
However, it was found to be inactive against Herpes Simplex Virus type 1 (HSV-1), Influenza
Avirus (H3N2), and Coxsackievirus B1.[4]
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o Cytotoxicity: Lactose octaacetate has demonstrated low cytotoxicity against Madin-Darby
bovine kidney (MDBK), human epithelial type 2 (HEp-2), and Madin-Darby canine kidney

(MDCK) cell lines.[4]

Summary of Known Biological Activities of Lactose Octaacetate
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Caption: Overview of the biological activities of lactose octaacetate.

Applications and Future Directions

Lactose octaacetate serves as a valuable intermediate in synthetic carbohydrate chemistry,
particularly in the synthesis of complex oligosaccharides found in human milk.[2] Its
demonstrated antimicrobial and antiviral properties, coupled with low cytotoxicity, suggest

potential applications in the development of novel therapeutic agents, food preservatives, and

as an active ingredient in cosmetic and pharmaceutical formulations.[4] Further research into

its mechanisms of action and exploration of its efficacy in various in vivo models are warranted

to fully realize its therapeutic and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. Lactose octaacetate | 23973-20-8 | OL02883 | Biosynth [biosynth.com]

. researchgate.net [researchgate.net]

. facultystaff.urmia.ac.ir [facultystaff.urmia.ac.ir]

1
2
3
e 4. biointerfaceresearch.com [biointerfaceresearch.com]
5
6. researchgate.net [researchgate.net]

7

. beta-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranosyl)-, tetraacetate
| C28H38019 | CID 140906 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Lactose Octaacetate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1139677#lactose-octaacetate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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